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Compound of Interest

Compound Name: (S)-Dimethyl 2-hydroxysuccinate

Cat. No.: B019899 Get Quote

An In-Depth Technical Guide to the Structure, Properties, and Applications of L-(-)-Malic Acid

Dimethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract
L-(-)-Malic Acid Dimethyl Ester, a chiral molecule derived from the naturally occurring L-Malic

acid, serves as a versatile synthon in modern organic chemistry. Its unique stereochemistry

and functional groups make it a valuable building block in the synthesis of complex molecules,

particularly in the pharmaceutical industry. This guide provides a comprehensive overview of its

structure, physicochemical properties, synthesis, and key applications, with a focus on its role

in drug development. Detailed experimental protocols and analytical methodologies are

presented to provide a practical resource for researchers in the field.

Introduction: The Significance of Chirality and L-(-)-
Malic Acid Dimethyl Ester
In the realm of drug development, the three-dimensional arrangement of atoms in a molecule,

or its stereochemistry, is of paramount importance. Enantiomers, non-superimposable mirror

images of a chiral molecule, can exhibit markedly different pharmacological and toxicological

profiles. The ability to synthesize enantiomerically pure compounds is therefore a cornerstone

of modern pharmaceutical science.[1][2]
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L-(-)-Malic Acid Dimethyl Ester, also known as Dimethyl L-(-)-Malate, emerges from the "chiral

pool," a collection of readily available, inexpensive, and enantiomerically pure natural products.

[1] Its parent compound, L-Malic acid, is a key intermediate in the citric acid cycle, a

fundamental metabolic pathway in all living organisms.[3][4][5] The esterification of L-Malic acid

to its dimethyl ester derivative provides a more versatile and reactive intermediate for organic

synthesis, protecting the carboxylic acid groups while leaving the hydroxyl group available for

further transformations. This guide will delve into the technical details of this important chiral

building block.

Physicochemical Properties and Structural
Elucidation
The utility of L-(-)-Malic Acid Dimethyl Ester in synthesis is largely dictated by its physical and

chemical properties. A thorough understanding of these characteristics is essential for its

effective handling, reaction design, and purification.

Chemical Structure
The molecular structure of L-(-)-Malic Acid Dimethyl Ester is characterized by a four-carbon

backbone with two methyl ester groups and a hydroxyl group at the C2 position. The "L"

designation and the "(-)" sign in its name refer to its levorotatory optical activity, a direct

consequence of the (S)-configuration at the chiral center.

IUPAC Name: Dimethyl (2S)-2-hydroxybutanedioate[6] Synonyms: L-(-)-Apple Acid Dimethyl

Ester, L-(-)-Malic Acid Dimethyl Ester[7]

Physical and Chemical Data
A summary of the key physicochemical properties of L-(-)-Malic Acid Dimethyl Ester is

presented in the table below.
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Property Value Source(s)

Molecular Formula C₆H₁₀O₅ [8][9]

Molar Mass 162.14 g/mol [8][9]

Appearance
Colorless to almost colorless

clear liquid
[7]

Density 1.232 g/mL at 20°C [8]

Boiling Point 104-108°C at 1 mm Hg [8]

Flash Point >230°F (>110°C) [8]

Solubility Soluble in water [6][10]

Purity (GC) >98.0% [7]

CAS Number 617-55-0 [7]

Synthesis and Purification: From Natural Acid to
Chiral Synthon
The most common and efficient method for the preparation of L-(-)-Malic Acid Dimethyl Ester is

the direct esterification of L-Malic acid. This process, often catalyzed by an acid, is a

straightforward yet critical transformation for unlocking the synthetic potential of the parent

molecule.

Fischer Esterification: A Reliable Synthetic Route
The Fischer esterification reaction provides a high-yield pathway to L-(-)-Malic Acid Dimethyl

Ester. The mechanism involves the protonation of the carboxylic acid, followed by nucleophilic

attack by methanol.

Reaction Scheme: HOOC-CH(OH)-CH₂-COOH + 2 CH₃OH --[H⁺]--> CH₃OOC-CH(OH)-CH₂-

COOCH₃ + 2 H₂O

A detailed, field-proven protocol for this synthesis is provided below.
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Experimental Protocol: Synthesis of L-(-)-Malic Acid
Dimethyl Ester
Materials:

L-Malic acid (1.0 eq)

Methanol (excess, solvent)

Thionyl chloride (SOCl₂) or concentrated Sulfuric Acid (H₂SO₄) (catalytic amount)

Saturated sodium bicarbonate (NaHCO₃) solution

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Ice-water bath

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve L-Malic

acid in an excess of methanol. Place the flask in an ice-water bath to control the initial

exothermic reaction.

Catalyst Addition: Slowly add a catalytic amount of thionyl chloride or concentrated sulfuric

acid to the cooled solution while stirring. The use of thionyl chloride is often preferred as it

reacts with any water present and drives the equilibrium towards the product.[11]
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Reaction: Remove the ice-water bath and allow the reaction mixture to stir at room

temperature overnight. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).[11]

Work-up: After the reaction is complete, remove the excess methanol under reduced

pressure using a rotary evaporator.

Neutralization and Extraction: To the residue, add a saturated solution of sodium bicarbonate

to neutralize the acidic catalyst. Extract the aqueous layer with ethyl acetate (3x).[11]

Washing and Drying: Combine the organic layers and wash sequentially with water and

brine. Dry the organic layer over anhydrous sodium sulfate.[11]

Isolation: Filter off the drying agent and concentrate the organic phase under reduced

pressure to obtain the crude L-(-)-Malic Acid Dimethyl Ester as an oil.

Purification Strategies
For most applications, the crude product obtained from the synthesis is of sufficient purity.

However, for high-purity requirements, such as in the synthesis of active pharmaceutical

ingredients (APIs), further purification may be necessary.

Vacuum Distillation: This is the most common method for purifying L-(-)-Malic Acid Dimethyl

Ester, taking advantage of its relatively high boiling point.

Flash Chromatography: For smaller scales or to remove closely related impurities, flash

column chromatography on silica gel can be employed.

A generalized workflow for the synthesis and purification is depicted in the following diagram.
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Caption: Generalized workflow for the synthesis and purification of L-(-)-Malic Acid Dimethyl

Ester.

Applications in Drug Development and Organic
Synthesis
The presence of a stereocenter and multiple functional groups makes L-(-)-Malic Acid Dimethyl

Ester a highly valuable chiral building block in asymmetric synthesis.

Chiral Auxiliary and Building Block
L-(-)-Malic Acid Dimethyl Ester can be used directly as a chiral building block, where its carbon

skeleton is incorporated into the final target molecule.[1] Alternatively, it can be modified to act

as a chiral auxiliary, a temporary functional group that directs the stereochemical outcome of a

reaction on a prochiral substrate before being cleaved.[12]

Synthesis of Bioactive Molecules
This chiral synthon has been instrumental in the synthesis of a variety of biologically active

compounds. For instance, it has been utilized in the preparation of cytochrome P450

metabolites of arachidonic acid and in the development of cyclic sulfolanes with potential HIV-1

protease inhibition activity.[11]
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Nanoconjugate Platforms for Drug Delivery
Recent research has explored the use of polymers derived from malic acid and its esters in

drug delivery systems.[13] Copolymers of poly(β,L-malic acid) methyl esters have been shown

to form nanoconjugate platforms capable of delivering drugs to intracellular targets. These

polymers are biodegradable and biocompatible, making them promising candidates for

advanced therapeutic applications.[13]

The following diagram illustrates a simplified mechanistic pathway for a representative

synthetic transformation involving L-(-)-Malic Acid Dimethyl Ester.
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Caption: A representative synthetic transformation of L-(-)-Malic Acid Dimethyl Ester.

Analytical Techniques for Characterization and
Quality Control
Ensuring the identity, purity, and stereochemical integrity of L-(-)-Malic Acid Dimethyl Ester is

crucial. A combination of spectroscopic and chromatographic techniques is employed for this

purpose.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

confirming the structure of the molecule. The chemical shifts and coupling constants of the

protons and carbons provide a unique fingerprint of the compound.[14][15]
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule. Characteristic absorption bands for the hydroxyl (O-H), carbonyl (C=O), and

C-O ester linkages can be observed.[16]

Mass Spectrometry (MS): MS provides information about the molecular weight and

fragmentation pattern of the molecule, further confirming its identity.[17]

Chromatographic Methods
Gas Chromatography (GC): GC is often used to determine the purity of L-(-)-Malic Acid

Dimethyl Ester.[7]

High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the gold standard for

determining the enantiomeric purity of the compound. This is particularly important in

pharmaceutical applications where even small amounts of the undesired enantiomer can

have significant consequences.[18]

Safety and Handling
L-(-)-Malic Acid Dimethyl Ester is generally considered to be of low toxicity, but appropriate

safety precautions should always be taken when handling any chemical.

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[19][20]

Handling: Avoid contact with skin and eyes. Do not breathe mist or vapors.[19][20]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[19]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice. If on skin, wash with plenty of soap and water. If ingested, rinse mouth with

water and consult a physician.[19][20]

Conclusion
L-(-)-Malic Acid Dimethyl Ester stands as a testament to the power of leveraging nature's

chirality for the advancement of science. Its accessibility, well-defined stereochemistry, and

versatile reactivity make it an indispensable tool for researchers and professionals in drug
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development and organic synthesis. A thorough understanding of its properties, synthesis, and

applications, as detailed in this guide, will undoubtedly facilitate its continued use in the

creation of novel and impactful molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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